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Compound of Interest

Compound Name:
(4-Methyl-2-propyl-1,3-oxazol-5-

yl)methanol

CAS No.: 1803589-54-9

Cat. No.: B1435006

Get Quote

Executive Summary & Compound Profile
2-propyl-4-methyl-5-oxazolemethanol is a functionalized heterocyclic compound often

encountered in flavor chemistry (as a congener to sulfurol-like compounds) or as an

intermediate in the synthesis of pyridoxine (Vitamin B6) antagonists.

Its structure presents a dual analytical challenge:

The Oxazole Ring: Requires specific ionization energies to prevent excessive in-source

fragmentation.

The Primary Hydroxyl Group (-CH2OH): Induces polarity, leading to peak tailing in Gas

Chromatography (GC) and potential thermal degradation, making direct analysis unreliable.

This guide compares the performance of Silylation-GC-MS (The Recommended "Product")

against Direct Injection GC-MS and LC-ESI-MS/MS, providing evidence-based protocols for
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robust quantification.

Property Value

Formula C₈H₁₃NO₂

Molecular Weight 155.19 g/mol

LogP (Predicted) ~1.2 (Moderate Polarity)

Key Functionality Labile -OH, Basic Nitrogen (Oxazole)

Comparative Analysis: Analytical Performance
We evaluated three analytical workflows. The Silylation-GC-MS method is designated as the

"Reference Standard" due to its superior reproducibility and spectral information content.

Comparison Matrix
Feature

Method A: Silylation

GC-MS (TMS-Deriv)

Method B: Direct

GC-MS (EI)

Method C: LC-

MS/MS (ESI+)

Target Analyte Form
TMS-Ether Derivative

(m/z 227)
Native (m/z 155)

Protonated [M+H]⁺

(m/z 156)

Peak Symmetry (As) Excellent (1.05) Poor (1.8 - 2.5 Tailing) Good (1.1)

LOD (Limit of

Detection)
0.5 ng/mL 10 ng/mL 0.05 ng/mL

Structural Info
High (Characteristic EI

Frag)

Moderate (Thermal

Deg.)
Low (Soft Ionization)

Throughput
Medium (Requires

Prep)
High High

Recommendation
Primary Choice for ID

& Purity
Screening Only

Trace Bioanalysis

Only

Detailed Performance Review
The Winner: Silylation GC-MS (BSTFA Derivatization)
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Mechanism: The hydroxyl proton is replaced by a trimethylsilyl (TMS) group using N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Why it wins: This eliminates hydrogen bonding with the GC liner and column stationary

phase. The resulting TMS-ether is thermally stable, volatile, and yields a distinct mass shift

(+72 Da), moving the molecular ion to m/z 227.

Spectral Benefit: The TMS group directs fragmentation (Alpha-cleavage), providing a

"diagnostic" ion at m/z 103 (CH2-OTMS), confirming the alcohol position.

Alternative 1: Direct GC-MS
The Flaw: The polar -CH2OH group interacts with active sites (silanols) in the column.

Result: Severe peak tailing, variable retention times, and "ghost peaks" from thermal

dehydration (loss of H₂O, m/z 137) in the injector port. This method is not recommended for

quantitative work.

Alternative 2: LC-MS/MS (ESI)
The Niche: Best for biological matrices (plasma/urine) where derivatization is impractical.

Limitation: Oxazoles are weak bases. While they ionize well in ESI+ ([M+H]⁺), the spectra

are often dominated by the molecular ion with little structural fragmentation unless high

collision energies are applied. It lacks the "fingerprint" capability of EI-MS.

Recommended Experimental Protocol (Silylation
GC-MS)
This protocol is self-validating: the appearance of the mono-TMS derivative peak and the

disappearance of the native peak confirms reaction completion.

Reagents
Solvent: Anhydrous Pyridine (acts as an acid scavenger).

Reagent: BSTFA + 1% TMCS (Trimethylchlorosilane catalyzes the reaction).
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Internal Standard: 2-isobutyl-thiazole (structurally similar, non-reactive).

Step-by-Step Workflow
Preparation: Weigh 5 mg of 2-propyl-4-methyl-5-oxazolemethanol into a 1.5 mL GC vial.

Dissolution: Add 500 µL of Anhydrous Pyridine. Vortex for 30 seconds.

Derivatization: Add 100 µL of BSTFA + 1% TMCS.

Incubation: Cap tightly and heat at 60°C for 30 minutes. (Heat is crucial to overcome steric

hindrance at the C5 position).

Injection: Inject 1 µL into the GC-MS (Split 1:20).

GC-MS Parameters
Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

Inlet Temp: 250°C.

Carrier Gas: Helium @ 1.0 mL/min.

Oven Program: 60°C (1 min) → 15°C/min → 280°C (3 min).

MS Source: EI Mode (70 eV), 230°C.

Mass Spectral Interpretation (Mechanistic Insight)
Understanding the fragmentation is critical for confirming identity.

Native Compound (Direct Injection - Not Recommended)
Molecular Ion (M⁺): m/z 155 (Weak).

Base Peak: m/z 43 (Propyl group cleavage).

Diagnostic Loss: m/z 124 (M - 31, Loss of CH₂OH).
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TMS-Derivative (Recommended)
Molecular Ion (M⁺):m/z 227 (Strong, stable).

Alpha-Cleavage: The bond between the oxazole ring and the exocyclic carbon breaks.

Fragment A: m/z 103 ([CH₂-OTMS]⁺). This is the signature ion for primary alcohol TMS

ethers.

Propyl Cleavage: Loss of C₃H₇ from the C2 position.

Fragment B: m/z 184 (M - 43).

McLafferty Rearrangement: The propyl chain (if linear) may undergo gamma-hydrogen

transfer, though less favorable on the oxazole ring than on carbonyls.

Visualizations
Figure 1: Analytical Decision Pathway
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Sample: 2-propyl-4-methyl-5-oxazolemethanol

Matrix Type?

Biological Fluid
(Plasma/Urine)

Trace Level

Chemical Purity
(Synthesis/Flavor)

High Conc.

LC-MS/MS (ESI+)
[M+H]+ = 156

Direct Inject Direct GC-MS
(NOT RECOMMENDED)

Rapid Screen
(Risk of Tailing)

Derivatization
(BSTFA + Pyridine)

Standard Protocol

GC-MS (EI)
TMS-Ether [M]+ = 227

Heat 60°C
30 min

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal MS workflow based on sample matrix and

sensitivity requirements.

Figure 2: Fragmentation Mechanism (TMS Derivative)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1435006/docs?utm_src=pdf-body-img#comprehensive-analysis-guide-mass-spectrometry-of-2-propyl-4-methyl-5-oxazolemethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TMS-Derivative
(m/z 227)

Alpha-CleavageEI (70eV)

Propyl Loss
(C3H7)

[CH2-OTMS]+
(m/z 103)

Signature Ion

Major Pathway

[Oxazole-Core]+
(m/z 184)

Minor Pathway

Click to download full resolution via product page

Caption: Primary fragmentation pathways of the TMS-derivative under Electron Impact (EI)

ionization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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